(1R)-1-(4-fluoro-2-methylphenyl)ethan-1-ol
Overview
Description
(1R)-1-(4-fluoro-2-methylphenyl)ethan-1-ol is a chemical compound that has been of great interest to the scientific community due to its potential applications in various fields. This compound is also known as 4-fluoro-α-methylphenethyl alcohol, and its molecular formula is C9H11FO.
Mechanism of Action
The mechanism of action of (1R)-1-(4-fluoro-2-methylphenyl)ethan-1-ol is not well understood. However, it is believed to work by inhibiting certain enzymes involved in the synthesis of chiral molecules. This inhibition leads to the formation of chiral molecules that are useful in the synthesis of pharmaceuticals.
Biochemical and Physiological Effects:
(1R)-1-(4-fluoro-2-methylphenyl)ethan-1-ol has not been extensively studied for its biochemical and physiological effects. However, it is believed to be relatively non-toxic and safe for use in laboratory experiments.
Advantages and Limitations for Lab Experiments
One of the main advantages of using (1R)-1-(4-fluoro-2-methylphenyl)ethan-1-ol in laboratory experiments is its high purity and ease of synthesis. This compound can be synthesized with a high yield and is relatively easy to handle in the laboratory. However, one of the main limitations of using this compound is its limited solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several potential future directions for research on (1R)-1-(4-fluoro-2-methylphenyl)ethan-1-ol. One area of research could be the development of new and more efficient synthesis methods for this compound. Another area of research could be the study of the biochemical and physiological effects of this compound in more detail. Additionally, this compound could be used as a starting point for the synthesis of new chiral molecules with potential applications in pharmaceuticals and other fields.
Synthesis Methods
The synthesis of (1R)-1-(4-fluoro-2-methylphenyl)ethan-1-ol can be achieved through several methods. One of the most commonly used methods is the reduction of 4-fluoro-α-methylphenylacetyl chloride using lithium aluminum hydride. This method yields a high purity product with a yield of over 80%.
Scientific Research Applications
(1R)-1-(4-fluoro-2-methylphenyl)ethan-1-ol has been extensively studied for its potential applications in various fields. One of the main areas of research has been its use as a chiral building block in the synthesis of pharmaceuticals. This compound can be used to synthesize various chiral molecules, including drugs used to treat cancer, HIV, and other diseases.
properties
IUPAC Name |
(1R)-1-(4-fluoro-2-methylphenyl)ethanol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11FO/c1-6-5-8(10)3-4-9(6)7(2)11/h3-5,7,11H,1-2H3/t7-/m1/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OOZVPOAUVOHRHX-SSDOTTSWSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)F)C(C)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C=CC(=C1)F)[C@@H](C)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11FO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
154.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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